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Compound of Interest

Compound Name: 3-Amino-5-ethoxyisoxazole

Cat. No.: B112461

Technical Guide: 3-Amino-5-ethoxyisoxazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Amino-5-ethoxyisoxazole is a heterocyclic organic compound belonging to the isoxazole
family. Isoxazole derivatives are of significant interest in medicinal chemistry and drug
development due to their diverse biological activities. While specific research on 3-Amino-5-
ethoxyisoxazole is limited in publicly available literature, this guide provides a comprehensive
overview of its fundamental properties, probable synthetic routes based on related compounds,
and potential areas of application. Much of the detailed experimental data and biological
context is drawn from studies on the closely related and more extensively researched 3-amino-
5-alkylisoxazoles.

Core Compound Details

The fundamental properties of 3-Amino-5-ethoxyisoxazole are summarized below.
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Property Value Reference
CAS Number 32326-26-4
Molecular Formula CsHsN20:2
Molecular Weight 128.13 g/mol
Chemical Structure leialt text
5-Ethoxy-3-isoxazolamine, 5-
Synonyms

Ethoxyisoxazol-3-amine

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of 3-Amino-5-ethoxyisoxazole are not
readily available. However, established methods for the synthesis of 3-amino-5-alkylisoxazoles
can be adapted. A general and reliable method involves the reaction of a B-ketonitrile with
hydroxylamine, where the regioselectivity is controlled by pH and temperature.[1]

General Synthetic Approach for 3-Amino-5-
alkoxyisoxazoles

A plausible synthetic route for 3-Amino-5-ethoxyisoxazole would start from ethyl 3-ethoxy-3-
oxopropanoate, which can be converted to the corresponding [3-ketonitrile. The subsequent
reaction with hydroxylamine under controlled pH would yield the desired product.

A reliable procedure for accessing a wide range of 3-amino-5-alkyl and 5-amino-3-alkyl
isoxazoles has been developed where reaction temperature and pH were identified as key
factors in determining the regioselectivity.[1] Specifically, for the synthesis of 3-amino
isoxazoles, the reaction of the nitrile with hydroxylamine is favored at a pH between 7 and 8
and at a temperature of <45 °C, followed by acid-mediated cyclization.[1]

Logical Workflow for Regioselective Synthesis

The following diagram illustrates the decision-making process for the regioselective synthesis
of aminoisoxazoles based on reaction conditions.
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Caption: Factors influencing regioselectivity in aminoisoxazole synthesis.

Potential Biological Activity and Applications

While no specific biological activities have been reported for 3-Amino-5-ethoxyisoxazole, the
3-aminoisoxazole scaffold is present in numerous bioactive molecules. These derivatives have
shown a wide range of pharmacological effects, suggesting potential areas of investigation for

the title compound.
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Biological Activity of 3-Aminoisoxazole . o
Potential Applications

Derivatives

Antimicrobial Development of new antibiotics and antifungals.
Anti-inflammatory Treatment of inflammatory diseases.
Anticancer As intermediates in the synthesis of novel

chemotherapeutic agents.[2]

As building blocks for drugs targeting the central

Neurological Disorders
nervous system.

The 3-aminoisoxazole moiety is a key structural component in various pharmaceutical
compounds and serves as a versatile building block in medicinal chemistry.

Spectroscopic Data

Specific spectroscopic data (NMR, IR, MS) for 3-Amino-5-ethoxyisoxazole is not available in
the reviewed literature. For reference, the spectroscopic data for the closely related 3-Amino-5-

methylisoxazole is presented below.

Spectroscopic Data for 3-Amino-5-
methylisoxazole

1H NMR (CDCls) 85.51 (s, 1H), 4.15 (br s, 2H), 2.31 (s, 3H)
13C NMR (CDCIs) 6171.1,163.5,90.1, 12.2
Mass Spectrum (m/z) 98.1 (M+)

Conclusion

3-Amino-5-ethoxyisoxazole is a chemical compound with potential for applications in drug
discovery and development, largely inferred from the activities of related 3-aminoisoxazole
derivatives. The lack of specific data for this ethoxy derivative highlights an opportunity for
further research into its synthesis, characterization, and biological evaluation. The synthetic
strategies outlined, based on established methods for analogous compounds, provide a solid
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foundation for future laboratory work. Researchers are encouraged to explore the properties of
this compound to unlock its potential therapeutic value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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